Cas no 1029512-07-9 (3-Isoquinolinecarboxylic acid, 6-bromo-1,2-dihydro-2-[[4-(methylsulfonyl)phenyl]methyl]-1-oxo-4-phenyl-, methyl ester)

3-Isoquinolinecarboxylic acid, 6-bromo-1,2-dihydro-2-[[4-(methylsulfonyl)phenyl]methyl]-1-oxo-4-phenyl-, methyl ester structure
1029512-07-9 structure
Product Name:3-Isoquinolinecarboxylic acid, 6-bromo-1,2-dihydro-2-[[4-(methylsulfonyl)phenyl]methyl]-1-oxo-4-phenyl-, methyl ester
CAS No:1029512-07-9
MF:C16H20N4O2
MW:300.355603218079
CID:830973
Update Time:2026-04-29

3-Isoquinolinecarboxylic acid, 6-bromo-1,2-dihydro-2-[[4-(methylsulfonyl)phenyl]methyl]-1-oxo-4-phenyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 3-Isoquinolinecarboxylic acid, 6-bromo-1,2-dihydro-2-[[4-(methylsulfonyl)phenyl]methyl]-1-oxo-4-phenyl-, methyl ester
    • 2-Methyl-2-propanyl 5-cyano-3-[(dimethylamino)methyl]-1H-pyrrolo[ 2,3-b]pyridine-1-carboxylate
    • Inchi: InChI=1S/C16H20N4O2/c1-16(2,3)22-15(21)20-10-12(9-19(4)5)13-6-11(7-17)8-18-14(13)20/h6,8,10H,9H2,1-5H3
    • InChI Key: KVVWZGJFNYOJNB-UHFFFAOYSA-N
    • SMILES: CC(C)(C)OC(=O)N1C=C(CN(C)C)C2=C1N=CC(=C2)C#N

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5

3-Isoquinolinecarboxylic acid, 6-bromo-1,2-dihydro-2-[[4-(methylsulfonyl)phenyl]methyl]-1-oxo-4-phenyl-, methyl ester Related Literature

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